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Compound of Interest

Compound Name:
Methyl 2-bromo-3-methoxy-3-

methylbutanoate

CAS No.: 854431-59-7

Cat. No.: B2849116

Get Quote

Introduction & Chemical Identity
Methyl 2-bromo-3-methoxy-3-methylbutyrate (CAS: 854431-59-7) is a highly specialized,

bifunctional aliphatic ester used primarily as an intermediate in the synthesis of complex

pharmaceutical ingredients and agrochemicals. Its structure features a sterically crowded

backbone containing a tertiary methoxy group at the

-position and a reactive bromine atom at the

-position.

This unique substitution pattern makes it a "chameleon" intermediate: the

-bromo ester functionality allows it to act as an electrophile (in substitutions) or a nucleophile
precursor (in Reformatsky reactions), while the gem-dimethyl and methoxy groups provide
significant steric bulk and lipophilicity, often used to modulate the metabolic stability of drug
candidates.
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Property Detail

IUPAC Name Methyl 2-bromo-3-methoxy-3-methylbutanoate

CAS Number 854431-59-7

Molecular Formula

Molecular Weight 225.08 g/mol

SMILES CC(C)(OC)C(Br)C(=O)OC

Key Functionalities
-Bromo ester,

-Tertiary ether

Physicochemical Properties[8][9][10]
Understanding the physical behavior of this compound is critical for isolation and handling. Due

to the halogen and oxygen content, it exhibits higher density and polarity compared to simple

aliphatic esters.

Property Value / Description Note

Appearance Colorless to pale yellow liquid

Darkens upon storage due to

trace

liberation.

Density ~1.35 g/cm³
Estimated based on non-

methoxy analog.

Boiling Point 85–90°C at 10 mmHg
Extrapolated; decomposes at

atmospheric pressure.

Solubility
Soluble in MeOH, DCM, THF,

EtOAc
Hydrolyzes slowly in water.

Stability
Moisture Sensitive, Light

Sensitive
Store under inert gas at 2–8°C.
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Synthesis Methodologies
The synthesis of Methyl 2-bromo-3-methoxy-3-methylbutyrate is typically achieved through a

two-stage sequence starting from commercially available Methyl 3,3-dimethylacrylate (Methyl

senecioate).

Strategy A: The Stepwise "Michael-Bromination" Route
(Recommended)
This route offers the highest regioselectivity and operational control.

Step 1: Methoxylation (Michael Addition) The electron-deficient alkene of methyl 3,3-

dimethylacrylate undergoes acid-catalyzed addition of methanol. The gem-dimethyl group

directs the nucleophilic attack to the

-carbon via a stable tertiary carbocation intermediate.

Reagents: MeOH (solvent/reactant),

or p-TsOH (cat).

Product: Methyl 3-methoxy-3-methylbutyrate.

Step 2:

-Bromination The resulting saturated ester is brominated at the

-position. Due to the steric bulk of the

-methoxy-isopropyl group, radical bromination or enolate trapping must be carefully
controlled to prevent elimination.

Reagents: LDA (to form enolate) followed by NBS (N-Bromosuccinimide) or

. Alternatively, direct radical bromination using NBS/AIBN can be employed but may yield
mixtures.

Mechanism:[1][2][3][4][5][6] The enolate is formed at -78°C to prevent
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-elimination of the methoxy group (which would regenerate the alkene). The enolate is
then quenched with an electrophilic bromine source.

Strategy B: Oxidative Bromo-Methoxylation (Advanced)
A more direct route involves the reaction of the acrylate directly with NBS in methanol.

Reaction: Methyl 3,3-dimethylacrylate + NBS + MeOH

Product.

Mechanism:[1][2][3][4][5][6] Formation of a bromonium ion (or radical intermediate) followed

by regioselective ring opening by methanol at the more substituted carbon.

Note: This route is faster but often suffers from lower yields due to competing side reactions

(allylic bromination).

Synthesis Workflow Diagram

Methyl 3,3-dimethylacrylate
(Precursor)

Step 1: Michael Addition
(MeOH, H+, Reflux)

 Nucleophilic Attack Intermediate:
Methyl 3-methoxy-3-methylbutyrate

 Saturation Step 2: Alpha-Bromination
(LDA, -78°C; then NBS)

 Enolization Target:
Methyl 2-bromo-3-methoxy-3-methylbutyrate

 Electrophilic Subs.

Click to download full resolution via product page

Caption: Stepwise synthesis via Michael addition followed by kinetically controlled enolate

bromination.

Experimental Protocol (Stepwise Route)
Objective: Synthesis of Methyl 2-bromo-3-methoxy-3-methylbutyrate via enolate trapping.

Phase 1: Preparation of Methyl 3-methoxy-3-
methylbutyrate

Setup: Charge a 500 mL round-bottom flask with Methyl 3,3-dimethylacrylate (12.8 g, 100

mmol) and anhydrous Methanol (100 mL).

Catalysis: Add concentrated

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://patents.google.com/patent/US3658887A/en
https://www.researchgate.net/publication/332160098_Synthesis_of_Methyl_2-Bromo-3-oxocyclopent-1-ene-1-carboxylate
https://nrochemistry.com/reformatsky-reaction/
https://en.wikipedia.org/wiki/Reformatsky_reaction
https://patents.google.com/patent/CN109503354A/en
https://www.beilstein-journals.org/bjoc/articles/14/21
https://www.benchchem.com/product/b2849116/docs?utm_src=pdf-body-img#technical-guide-methyl-2-bromo-3-methoxy-3-methylbutyrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2849116?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(1.0 mL) dropwise.

Reaction: Reflux the mixture for 24–48 hours. Monitor by GC/TLC until the alkene peak

disappears.

Workup: Cool to RT. Neutralize with solid

. Concentrate in vacuo. Partition residue between

and water. Dry organic layer (

) and concentrate to yield the intermediate ester.

Phase 2: -Bromination
Enolization: In a flame-dried 3-neck flask under Argon, dissolve diisopropylamine (1.1 eq) in

dry THF. Cool to -78°C. Add n-BuLi (1.1 eq) dropwise to generate LDA. Stir for 30 min.

Addition: Add the intermediate ester (from Phase 1) in THF dropwise over 20 min,

maintaining temperature below -70°C. Stir for 1 hour to ensure complete enolate formation.

Bromination: Dissolve NBS (N-Bromosuccinimide, 1.1 eq) in THF and add it rapidly to the

enolate solution at -78°C.

Quench: Allow the mixture to warm to 0°C over 2 hours. Quench with saturated

solution.

Isolation: Extract with

(3x). Wash combined organics with water and brine.[3] Dry over

.[3]

Purification: Flash column chromatography (Hexanes/EtOAc 95:5). The product is sensitive;

avoid prolonged exposure to silica.
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This compound is a versatile building block. Its reactivity is defined by the competition between

the Reformatsky pathway (C-C bond formation) and Elimination (reversion to alkene).

Key Transformations
Reformatsky Reaction: Reacts with Zinc dust to form an organozinc enolate.[3][4] This

species attacks aldehydes or ketones to form

-hydroxy esters.

Utility: Synthesis of statin-like side chains or complex polyketide fragments.

Challenge: The

-methoxy group can act as a leaving group during workup, leading to

-unsaturated esters.

Nucleophilic Substitution (

): Reaction with amines or azides displaces the bromide.

Constraint: The adjacent quaternary carbon (gem-dimethyl) creates significant steric

hindrance, making

slow. High temperatures often trigger elimination instead.

Heterocycle Formation: Reaction with thioureas or amidines can yield thiazoles or

imidazoles, leveraging both the ester and bromide functionalities.

Reactivity Network Diagram
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Caption: Divergent reaction pathways: C-C bond formation (Green), Elimination (Red), and

Substitution (Yellow).

Safety & Handling
Hazards:

Corrosive: Causes severe skin burns and eye damage.

Lachrymator: Irritating to eyes and respiratory system.

Flammable: Flash point expected < 90°C.

Storage:

Store in a tightly closed container.

Refrigerate (2-8°C) to prevent thermal decomposition and darkening.

Protect from light (amber glass).

Spill Response:

Absorb with inert material (vermiculite).
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Neutralize area with dilute sodium bicarbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Methyl 2-bromo-3-methoxy-3-
methylbutyrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2849116/docs#technical-guide-methyl-2-bromo-3-
methoxy-3-methylbutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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